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Compound of Interest

Compound Name: Viaspan

Cat. No.: B611682 Get Quote

Welcome to the technical support center for researchers, scientists, and drug development

professionals. This resource provides troubleshooting guides and frequently asked questions

(FAQs) regarding the modification and use of Viaspan® (also known as University of

Wisconsin solution) for the preservation of specific organ types in experimental settings.

Section 1: Frequently Asked Questions (FAQs)
Q1: What is the standard composition of Viaspan® and
what is the function of each component?
A1: Viaspan® is an intracellular-like, cold storage solution designed to preserve the viability of

organs ex vivo.[1][2] Its composition is meticulously balanced to minimize cellular injury during

hypothermic preservation. The core components and their functions are detailed below.[3]

Table 1: Standard Composition and Function of Viaspan® Components
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Component Concentration Primary Function

Potassium Lactobionate 100 mM

An impermeant anion that

prevents cell swelling (osmotic

support).

Potassium Phosphate

(KH₂PO₄)
25 mM

Acts as a buffer to maintain a

physiological pH of ~7.4.

Magnesium Sulfate (MgSO₄) 5 mM A membrane stabilizer.

Raffinose 30 mM

An impermeant sugar that

contributes to osmotic support,

preventing cellular edema.[3]

Adenosine 5 mM

A substrate for ATP

regeneration upon reperfusion,

supporting cellular energy

metabolism.[3]

Glutathione (reduced) 3 mM

An antioxidant that scavenges

reactive oxygen species

(ROS), mitigating oxidative

stress.[3]

Allopurinol 1 mM

An inhibitor of xanthine

oxidase, an enzyme that

produces ROS during

reperfusion.

Hydroxyethyl Starch (HES) 50 g/L

A colloid that provides oncotic

pressure to prevent interstitial

edema.[1]

Q2: Why is Viaspan® considered an "intracellular-like"
solution?
A2: Viaspan® is characterized by high potassium and low sodium concentrations, mimicking

the ionic composition inside a cell. This formulation is designed to minimize ionic shifts across
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the cell membrane during cold-induced inactivation of the Na⁺/K⁺ pump, thereby preventing

cell swelling and maintaining cellular integrity.

Q3: Is it necessary to modify Viaspan® for different
organ types in a research setting?
A3: While Viaspan® is considered a gold standard for the preservation of abdominal organs

like the liver, kidney, and pancreas, research has shown that modifications or alternative

solutions may offer advantages for specific organ types or experimental endpoints.[4] For

instance, the high viscosity of Viaspan® due to Hydroxyethyl Starch (HES) can sometimes

lead to incomplete microcirculatory washout.[5] Modifications often focus on replacing the

colloid, adding protective agents, or using alternative buffers.

Section 2: Organ-Specific Modifications and
Considerations
Liver Preservation
Q4: What modifications to Viaspan® can be considered for experimental liver preservation?

A4: For liver studies, modifications often involve the addition of antioxidants and agents that

improve microcirculation. Research has explored supplementing Viaspan® (UW solution) with

S-Nitrosoglutathione (GSNO), a nitric oxide donor, at concentrations around 100 μM. This has

been shown to improve microcirculatory flow and maintain hepatic morphology in rat liver

models.[6] Alternative solutions like Celsior have also been shown to be equivalent to

Viaspan® in some liver transplant models.[7]

Q5: Are there alternatives to Viaspan® for liver studies? A5: Yes, Histidine-tryptophan-

ketoglutarate (HTK) solution is another widely used alternative.[5] While some studies report no

significant difference in outcomes compared to Viaspan®, HTK's lower viscosity may offer

advantages in facilitating a more complete organ flush.[5]

Pancreas & Islet Preservation
Q6: Standard Viaspan® is used for pancreas preservation. Why consider modifications? A6:

For whole pancreas preservation, Viaspan® provides excellent results.[8][9] However, for islet

isolation, the preservation requirements can be more stringent.[9] Some studies suggest that
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colloid-free solutions like HTK may be inferior to Viaspan® for preserving pancreases intended

for islet isolation.[9] Modifications aim to improve islet yield and function post-isolation.

Q7: What specific modifications have been tested for pancreas preservation? A7: One

significant modification involves replacing Hydroxyethyl Starch (HES) with Polyethylene Glycol

(PEG). A solution named Cardiosol, containing 5% PEG, was shown to be superior to

Viaspan® for prolonged (36-48 hour) pancreas preservation in a rat transplant model, resulting

in better survival rates and insulin response.[10]

Table 2: Comparative Survival Rates in Rat Pancreas Preservation

Preservation Time Viaspan® (UW Solution) Cardiosol (with PEG)

24 hours 67% (8 of 12) 70% (7 of 10)

36 hours 0% (0 of 14) 58% (7 of 12)

48 hours Not Reported 30% (3 of 10)

Data sourced from a study on

streptozotocin-induced diabetic

rats.[10]

Heart Preservation
Q8: Should Viaspan® be modified for heart preservation studies? A8: The literature suggests

Viaspan® (UW solution) is a superior choice for heart preservation compared to other common

solutions like HTK and Celsior, especially for longer ischemic periods (>4 hours).[11][12][13] In

this context, the focus is less on modifying Viaspan® and more on selecting it as the optimal

solution. Studies have shown significantly better 30-day and 6-month survival rates in heart

transplants preserved with UW solution versus HTK.[11][12]

Table 3: Comparative Outcomes in Human Heart Preservation (Retrospective Study)
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Outcome HTK Solution Group Viaspan® (UW) Group

Average Ischemic Time 142 ± 44 min 193 ± 50 min

Acute Graft Failure 3.8% 2.0%

30-Day Survival 81% 90%

6-Month Survival 78% 88%

Data from a retrospective

comparative study in human

heart transplantation.[11]

Section 3: Troubleshooting Guide
Q9: The organ appears blotchy or discolored after the initial flush. What went wrong? A9: This

typically indicates an incomplete flush of blood from the organ's vasculature. The high viscosity

of Viaspan® can sometimes contribute to this.[5]

Solution 1: Ensure the perfusion pressure is adequate to allow a steady stream of solution

(e.g., flow rates of at least 30 ml/min during flushing).

Solution 2: Continue flushing until the organ is uniformly pale and the effluent runs clear.[14]

Solution 3: For organs sensitive to high viscosity, consider using a lower-viscosity initial flush

solution (like HTK or a saline-based solution) before switching to Viaspan® for static

storage.[14]

Q10: We are observing significant cellular edema in our tissue samples despite using

Viaspan®. What are the possible causes? A10:

Cause 1 (Incorrect Temperature): Viaspan® is designed for use at hypothermic

temperatures (2-8°C).[1] If the solution or organ is not properly cooled, the cellular metabolic

rate will not be sufficiently suppressed, leading to ATP depletion and failure of ion pumps.

Cause 2 (Delayed Perfusion): A prolonged warm ischemia time before the cooling and

flushing process can cause irreversible cell injury that the preservation solution cannot

overcome.
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Cause 3 (Incorrect Formulation): Ensure that all components of the solution were added

correctly and have not expired. The impermeant agents (lactobionate, raffinose) and colloid

(HES) are critical for preventing edema.

Q11: We have detected a bacterial contamination in our preserved organ. Is the Viaspan®

solution a possible source? A11: While rare, it is possible. There has been a documented

instance of potential contamination of Viaspan® batches with Bacillus cereus.[15]

Action 1 (Aseptic Technique): Always handle the solution and perform the organ perfusion

using strict aseptic techniques.

Action 2 (Visual Inspection): Before use, visually inspect the solution bag for any particulate

matter, precipitates, or discoloration.

Action 3 (Consider Prophylaxis): In critical experiments, especially with long-term

preservation, you may consider adding antibiotics like Penicillin G to the solution immediately

before use, as indicated in some protocols.

Section 4: Experimental Protocols & Visualizations
General Protocol for Static Cold Storage of Rodent
Pancreas
This protocol is a generalized example. Specific flow rates and volumes should be optimized

for your experimental model.

Preparation of Viaspan® Solution:

Chill the Viaspan® solution to 4°C.

Immediately before use, aseptically add any desired supplements (e.g., insulin,

dexamethasone) as per the product's instructions for use.

Animal Preparation & Cannulation:

Anesthetize the animal according to your institution's approved protocol.

Perform a laparotomy to expose the abdominal aorta and portal vein.
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Place a cannula in the distal aorta for perfusion and make a small incision in the portal

vein to allow the effluent to escape.

In Situ Flush:

Begin perfusing the chilled Viaspan® solution through the aortic cannula. A typical volume

for a rat is 50-70 ml/kg.[14]

Continue the flush until the pancreas is visibly pale and the effluent from the portal vein is

clear of blood.

Organ Procurement & Storage:

Carefully excise the pancreas.

Place the procured organ in a sterile container and submerge it completely in fresh, chilled

Viaspan® solution.

Seal the container and store it on ice or at 4°C. The container should be placed within a

well-insulated transport box.

Diagrams and Workflows
The following diagrams illustrate key concepts in organ preservation using Viaspan®.
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Phase 1: Preparation

Phase 2: Perfusion & Procurement

Phase 3: Storage & Analysis
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Caption: Experimental workflow for organ preservation.
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Mechanism of Viaspan® Protection Against Ischemia-Reperfusion Injury
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Caption: Viaspan® components combatting reperfusion injury.
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Protective Functions
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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